![molecular formula C11H13NO3 B4621307 3-methyl-2-(propionylamino)benzoic acid](/img/structure/B4621307.png)
3-methyl-2-(propionylamino)benzoic acid
Overview
Description
3-methyl-2-(propionylamino)benzoic acid (MPA) is a chemical compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). MPA is widely used in scientific research due to its potent anti-inflammatory and analgesic properties.
Scientific Research Applications
Chemical Synthesis and Material Science
Catalytic Functionalization : A study demonstrated the palladium-catalyzed methylation and arylation of sp2 and sp3 C-H bonds in simple carboxylic acids, showcasing a method for C-H activation/C-C coupling sequence. This process could potentially be applied to derivatives of benzoic acid for the synthesis of complex molecules (Giri et al., 2007).
Metal-Organic Frameworks (MOFs) : Research on the synthesis of Fe(II) and Cu(II) complexes using aminobenzoic acids as ligands highlighted the construction of metal-organic frameworks, which are critical in gas storage, separation, and catalysis. This suggests that similar benzoic acid derivatives could be useful in developing novel MOFs (Laye & Sañudo, 2009).
Environmental Science and Corrosion Inhibition
- Corrosion Inhibition : Derivatives of benzoic acid were studied for their effectiveness as corrosion inhibitors for metals, indicating their potential application in protecting industrial materials from acidic environments (Shaban et al., 2013).
Biological and Medicinal Applications
Plant Stress Tolerance : Research into the effects of benzoic acid and its derivatives on plants showed their role in inducing tolerance to various stresses, suggesting potential agricultural applications in enhancing crop resilience (Senaratna et al., 2004).
Microbial Activity : The biocidal effects of cationic surfactants based on Schiff base, which may include benzoic acid derivatives, were investigated for their potential to inhibit the growth of sulfate-reducing bacteria. This points to applications in microbial control and preservation (Shaban et al., 2013).
Analytical Chemistry
- Detection of Benzoic Acid in Food : A novel application of pyrolytic methylation was developed for the determination of benzoic acid in soft drinks by gas chromatography, highlighting the importance of analytical methods in food safety and regulation (Pan et al., 2005).
Safety and Hazards
While specific safety and hazard information for “3-methyl-2-(propionylamino)benzoic acid” is not available in the sources retrieved, it is generally advisable to ensure adequate ventilation, avoid dust formation, and avoid contact with eyes, skin, and clothing when handling similar chemical compounds .
Future Directions
Properties
IUPAC Name |
3-methyl-2-(propanoylamino)benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-3-9(13)12-10-7(2)5-4-6-8(10)11(14)15/h4-6H,3H2,1-2H3,(H,12,13)(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXEQSCSUBKCNLP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=C(C=CC=C1C(=O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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